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Compound of Interest

Compound Name: Cephalexin-d5 Hydrate

Cat. No.: B1150718

Executive Summary

Cephalexin-d5 Hydrate is a stable isotope-labeled analog of the first-generation
cephalosporin antibiotic, Cephalexin.[1] Enriched with five deuterium atoms on the phenyl ring,
it serves as the "gold standard"” Internal Standard (IS) for quantitative bioanalysis via Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Its primary utility lies in its ability to mirror the physicochemical behavior of the target analyte
(Cephalexin) through extraction and ionization while maintaining a distinct mass shift (+5 Da).
This guide details its chemical properties, stability profile, and validated protocols for minimizing
matrix effects in pharmacokinetic (PK) and therapeutic drug monitoring (TDM) workflows.

Chemical Identity & Structural Composition

Cephalexin-d5 is chemically identical to Cephalexin except for the isotopic substitution on the
phenylglycine side chain. The "Hydrate" designation typically refers to the monohydrate form,
which is the thermodynamically stable crystal lattice for this zwitterionic compound.

Nomenclature and Identifiers
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Property Specification

(6R,7R)-7-[[(2R)-2-Amino-2-(phenyl-
) d5)acetyllamino]-3-methyl-8-oxo-5-thia-1-
Chemical Name i . .
azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

hydrate

2101505-56-8 (Labeled); 15686-71-2
(Unlabeled Parent)

CAS Number

C16H12DsN304S[1][2][3][41[51[6][71[8]1[9][10] -
H20 (Monohydrate)

Molecular Formula

370.43 g/mol (Hydrate); 352.42 g/mol

Molecular Weight
(Anhydrous)

Isotopic Purity Typically = 99 atom % D

Structural Diagram

The deuterium labeling occurs at the phenyl ring positions. This location is metabolically stable
and resistant to back-exchange in aqueous solvents, unlike acidic protons (e.g., -COOH or -
NH2) which exchange rapidly with solvent water.

Physicochemical Profile

Understanding the physical behavior of Cephalexin-d5 is critical for preparing accurate stock
solutions and preventing degradation during storage.

Solubility and lonization

Cephalexin-d5 is a zwitterion, meaning its net charge—and consequently its solubility—is
highly pH-dependent.

e |soelectric Point (pl): ~4.5 to 5.0. Solubility is lowest in this range.
e pKa Values:

o (Carboxylic acid group)
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o (Amine group)

 Solubility Profile:
o Water:[6][10][11] Slightly soluble (~10 mg/mL).[8]
o DMSO: Soluble (Recommended for stock solutions).

o Methanol/Ethanol: Very slightly soluble.[8]

Stability and Degradation

Like all beta-lactams, Cephalexin-d5 is susceptible to hydrolysis, particularly under basic
conditions or elevated temperatures.

o Beta-Lactam Ring Opening: The four-membered lactam ring is strained. Nucleophilic attack
(by OH~ or water) leads to the formation of cephalexoic acid derivatives, which are
pharmacologically inactive and will not be detected in the specific MRM channel.

o Photostability: Light sensitive; store in amber vials.

o Hygroscopicity: The hydrate form is stable, but the anhydrous form is hygroscopic and will
absorb atmospheric moisture, altering the effective concentration of weighed standards.

Technical Application: LC-MS/MS Bioanalysis

The definitive application of Cephalexin-d5 is to correct for matrix effects (ion
suppression/enhancement) in biological samples.

Mechanism of Action

In ESI-MS (Electrospray lonization), co-eluting phospholipids from plasma can suppress the
ionization of the analyte. Because Cephalexin-d5 co-elutes exactly (or very nearly) with
Cephalexin, it experiences the exact same suppression. Therefore, the ratio of Analyte Area to
IS Area remains constant, preserving quantitative accuracy.

Mass Spectrometry Transitions
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For Multiple Reaction Monitoring (MRM), the following transitions are standard. The +5 Da shift
is maintained in the fragment ion, confirming the label is on the retained phenyl moiety.

Collision Energy

Compound Precursor lon (m/z) Product lon (m/z) (V)

e
Cephalexin 348.1 [M+H]* 158.1 ~15-20
Cephalexin-d5 353.1 [M+H]* 163.1 ~15-20

Bioanalytical Workflow Diagram

The following diagram illustrates the validated workflow for processing plasma samples using
Cephalexin-d5.
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Figure 1: Standardized LC-MS/MS workflow utilizing Cephalexin-d5 for matrix effect
compensation.

Experimental Protocol: Stock Solution Preparation

Objective: Prepare a stable 1.0 mg/mL stock solution of Cephalexin-d5 for bioanalytical use.

Reagents Required
e Cephalexin-d5 Hydrate (Solid standard).[8][10]

o Dimethyl sulfoxide (DMSO), LC-MS grade.
e Methanol, LC-MS grade.

o Amber glass vials (silanized preferred).

Step-by-Step Methodology

o Equilibration: Allow the Cephalexin-d5 vial to warm to room temperature before opening to
prevent condensation (which degrades the beta-lactam ring).

e Weighing: Accurately weigh 1.0 mg of Cephalexin-d5 Hydrate into a tared amber glass vial.

o Correction Factor: Adjust for the water of hydration and purity. If the CoA states 95%
chemical purity and it is a monohydrate, calculate the effective mass of the deuterated free
base.

e Dissolution: Add 1.0 mL of DMSO.

o Why DMSO? While soluble in water, aqueous stock solutions of beta-lactams degrade
rapidly (days). DMSO stocks are stable for months at -20°C or -80°C.

e Mixing: Vortex gently until fully dissolved. Do not sonicate excessively as heat accelerates
degradation.

o Working Solution: Dilute the stock 1:100 or 1:1000 with 50:50 Methanol:Water immediately
prior to use for spiking samples. Do not store aqueous working solutions.
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Handling & Storage Recommendations

To ensure the integrity of the isotopic label and the chemical structure:

Storage Temperature: -20°C for long-term storage (powder). -80°C for DMSO stock
solutions.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible to prevent oxidation and
moisture uptake.

Light: Strictly protect from light.

Thaw Cycles: Minimize freeze-thaw cycles. Aliquot stock solutions into single-use vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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